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Compound of Interest

Compound Name: Pursuit Plus

Cat. No.: B14296128 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Pursuit Plus EC Herbicide, specifically tailored for researchers, scientists, and drug

development professionals in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety and environmental protection.

Understanding Pursuit Plus EC Herbicide
Pursuit Plus EC is an herbicide containing two active ingredients: Imazethapyr and

Pendimethalin. It also contains petroleum distillates.[1][2] This composition presents several

hazards that must be managed during disposal.

Chemical Composition and Hazards:

Component Concentration Hazards

Imazethapyr 2.24%
Harmful to aquatic life with

long-lasting effects.[2][3]

Pendimethalin 30.24% Very toxic to aquatic life.[3]

Petroleum Distillates Varies
Combustible liquid; may cause

skin and eye irritation.[2][3]
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Prior to handling Pursuit Plus for any purpose, including disposal, all personnel must be

equipped with the appropriate PPE to minimize exposure.

PPE Item Specification Rationale

Gloves

Chemical-resistant (e.g., butyl

rubber, nitrile rubber,

neoprene, or barrier laminate;

≥14 mils)

Prevents skin absorption of

harmful chemicals.

Protective Clothing

Long-sleeved shirt and long

pants, or a chemical-resistant

suit/apron.

Protects skin from splashes

and spills.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from splashes.

Footwear Closed-toe shoes and socks. Protects feet from spills.

Disposal of Unused or Expired Pursuit Plus
Disposal of unused or expired Pursuit Plus must be handled as hazardous waste. Improper

disposal is a violation of federal law.[4]

Step-by-Step Disposal Protocol:

Designation as Waste: Clearly label the container of unused or expired Pursuit Plus as

"Hazardous Waste" with the chemical name and date.

Storage: Store the hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials. The storage container must be chemically resistant

to petroleum distillates (e.g., high-density polyethylene - HDPE).

Contact Environmental Health and Safety (EHS): Notify your institution's EHS department or

equivalent authority to arrange for pickup and disposal by a licensed hazardous waste

contractor.
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Documentation: Maintain a record of the amount of waste generated and the date of

disposal.

Decontamination and Disposal of Empty Containers
Empty Pursuit Plus containers must be properly decontaminated before disposal to ensure

they do not pose an environmental risk. The standard procedure is triple rinsing.

Triple Rinsing Protocol:

Initial Draining: Empty the container into the application equipment or a designated waste

container, allowing it to drain for an additional 10 seconds after the flow becomes drips.[5]

First Rinse: Fill the container approximately one-quarter full with water.[5]

Agitation: Securely cap the container and shake it for 10 seconds to rinse all interior

surfaces.[5]

Rinsate Collection: Pour the rinsate into the application equipment or a designated

hazardous waste container. Allow the container to drain for 10 seconds after the flow has

reduced to drips.[5]

Repeat: Repeat the rinsing and collection steps two more times.[5]

Container Disposal: Once triple-rinsed, puncture the container to prevent reuse. It can then

be disposed of in a sanitary landfill or offered for recycling if available. Check with your local

solid waste authority for specific requirements.

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to contain the material

and protect personnel and the environment.

Step-by-Step Spill Cleanup:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate spill area.

Ensure the area is well-ventilated.
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Don PPE: Put on the required personal protective equipment as outlined in Section 2.

Containment: Create a dike around the spill using an inert absorbent material such as sand,

earth, or vermiculite to prevent it from spreading.[1] Do not use combustible materials like

sawdust.

Absorption: Apply the absorbent material over the entire spill.

Collection: Carefully sweep or scoop the absorbed material into a designated, labeled

hazardous waste container.

Decontamination: Clean the spill area with a strong soap and water solution. Collect the

cleaning solution and any contaminated materials for disposal as hazardous waste.

Reporting: Report the spill to your institution's EHS department.

Disposal Workflow and Spill Management Diagrams
The following diagrams illustrate the key processes for the proper disposal and spill

management of Pursuit Plus.
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Caption: Workflow for the disposal of Pursuit Plus and decontamination of its container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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